Cas no 144978-35-8 (O1-tert-butyl O2-ethyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate)

• Product Name: O1-tert-butyl O2-ethyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate
• CAS No: 144978-35-8
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• MDL: MFCD09261329
• CID: 135584
• PubChem ID: 172088985
• Update Time: 2025-04-19

O1-tert-butyl O2-ethyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylicacid, 5-oxo-, 1-(1,1-dimethylethyl) 2-ethyl ester, (2R)-
• 1-Boc-D-Pyroglutamic acid ethyl ester
• Ethyl N-(tert-Butoxycarbonyl)-D-pyroglutamate
• (S)-1-tert-Butyl 2-ethyl 5-oxopyrrolidine-1,2-dicarboxylate
• Boc-D-Pyroglutamic acid ethyl ester
• Ethyl Boc-D-Pyroglutamate
• (2S)-1-tert-butyl 2-ethyl 5-oxopyrr
• (S)-1-tert-butyl-2-ethyl-5-oxopyrrolidine-1,2-dicarboxylate
• (S)-5-carbethoxy-N-tert-butoxycarbonyl-2-pyrrolidone
• (S)-5-oxo-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester
• AC1LGGGY
• ethyl (S)-N-Boc-pyrrolidin-2-one-5-carboxylate
• ethyl N-Boc (S)-pyroglutamate
• Ethyl N-Boc-D-pyroglutamate
• PubChem13484
• (R)-1-Boc-5-oxopyrrolidine-2-carboxylic Acid Ethyl Ester
• Boc-D-Pyr-OEt
• N-Boc-D-pyroglutamic Acid Ethyl Ester
• (R)-1-(tert-Butoxycarbonyl)-5-oxopyrrolidine-2-carboxylic Acid Ethyl Ester
• N-(tert-Butoxycarbonyl)-D-pyroglutamic Acid Ethyl Ester
• Ethyl (R)-1-Boc-5-oxopyrrolidine-2-carboxylate
• Ethyl (R)-1-(tert-Butoxycarbonyl)-5-oxopyrrolidine-2-carboxylate
• O1-tert-butyl O2-ethyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate
• Ethyl Boc-D-pyroglutamate
• 144978-35-8
• AM20080340
• SCHEMBL862733
• ethyl N-boc-(r)-pyroglutamate
• AC-23797
• EN300-7366764
• 1-O-tert-butyl 2-O-ethyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate
• (R)-5-oxopyrrolidin-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester
• CS-W003605
• AKOS016842378
• ETHYL (R)-N-(TERT-BUTOXYCARBONYL)PYROGLUTAMATE
• MFCD09261329
• YWWWGFSJHCFVOW-MRVPVSSYSA-N
• 1-tert-butyl 2-ethyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate
• (R)-5-oxopyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester
• 1-(1,1-dimethylethyl) 2-ethyl (2R)-5-oxo-1,2-pyrrolidinedicarboxylate
• 1-Boc-D-Pyroglutamicacidethylester
• (R)-5-oxopyrrolidine-1,2-dicarboxylic acid 1-t-butyl ester 2-ethyl ester
• AS-18112
• J-008033
• N-Boc-D-pyroglutamic Acid Ethyl
• E0940
• 1-tert-butyl 2-ethyl(2R)-5-oxopyrrolidine-1,2-dicarboxylate
• (R)-1-TERT-BUTYL 2-ETHYL 5-OXOPYRROLIDINE-1,2-DICARBOXYLATE
• DTXSID60356252
• (R)-5-OXO-PYRROLIDINE-1,2-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER 2-ETHYL ESTER

• MDL： MFCD09261329
• Inchi： 1S/C12H19NO5/c1-5-17-10(15)8-6-7-9(14)13(8)11(16)18-12(2,3)4/h8H,5-7H2,1-4H3/t8-/m1/s1
• InChI Key： YWWWGFSJHCFVOW-MRVPVSSYSA-N
• SMILES： O(C(N1C(CC[C@@H]1C(=O)OCC)=O)=O)C(C)(C)C
• BRN： 5481538

Computed Properties

• Exact Mass: 257.12637
• Monoisotopic Mass: 257.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 54.0 to 58.0 deg-C
• Boiling Point: 375℃ at 760 mmHg
• Flash Point: 180.6℃
• PSA: 72.91
• Specific Rotation: +44° - +47° (c=1, MeOH)

O1-tert-butyl O2-ethyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters